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Compound of Interest

Compound Name: C19H16CI2N205

Cat. No.: B15171772

Researchers, scientists, and drug development professionals exploring the bioactivity of the
compound with the molecular formula C19H16CI2N205 will find a notable absence of specific
in vitro data in publicly accessible scientific literature. Extensive searches have not identified a
common name or dedicated studies for a compound with this exact formula, precluding a
detailed analysis of its specific biological effects.

While direct experimental evidence for C19H16CI2N205 is unavailable, the structural elements
suggested by its formula—a dichlorinated nitrogen- and oxygen-containing organic molecule—
allow for a general discussion of potential in vitro activities based on existing research into
similar chemical entities. The presence of chlorine atoms in drug candidates can significantly
influence their biological properties.[1][2]

General Insights from Structurally Related
Compounds

Dichlorinated aromatic compounds are a common feature in a variety of biologically active
molecules, exhibiting a range of in vitro effects. Research into novel diarylamine derivatives
with multiple chlorine atoms, for instance, has demonstrated antiproliferative activity against
human cancer cell lines.[3] While the specific molecular formula of these compounds differs
from C19H16CI2N205, this research highlights the potential for dichlorinated structures to
interfere with cellular proliferation pathways.
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Furthermore, studies on other novel chlorinated compounds have indicated potential antitumor
activity. One such study detailed the in vitro and in vivo formation of DNA adducts by a
dichlorinated compound designed to target the androgen receptor, suggesting a mechanism of
action involving DNA damage.[4]

Potential Areas of In Vitro Investigation

Given the lack of specific data for C19H16CI2N205, a hypothetical in vitro investigation would
likely begin with broad screening assays to identify any significant biological activity. A general
workflow for such an investigation is outlined below.
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Caption: Hypothetical workflow for in vitro evaluation of a novel compound.
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Experimental Protocols for Initial Screening

Should a research program focusing on C19H16CI2N205 be initiated, the following general

protocols for initial in vitro screening would be applicable.

ble 1: C | Is for Initial In Vitro < :

Assay

Objective

General Methodology

MTT Assay

To assess cell viability and

proliferation.

1. Seed cells in a 96-well plate
and allow to adhere. 2. Treat
cells with varying
concentrations of the test
compound for a specified
duration. 3. Add MTT solution
and incubate to allow for
formazan crystal formation. 4.
Solubilize formazan crystals
with a suitable solvent. 5.
Measure absorbance at a
specific wavelength to

determine cell viability.

Minimum Inhibitory
Concentration (MIC) Assay

To determine the lowest
concentration of an
antimicrobial agent that inhibits
visible growth of a

microorganism.

1. Prepare serial dilutions of
the test compound in a 96-well
plate with microbial growth
medium. 2. Inoculate each well
with a standardized
suspension of the target
microorganism. 3. Incubate
under appropriate conditions.
4. Determine the MIC by visual
inspection for the lowest
concentration with no visible
growth.

Conclusion
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In conclusion, there is no specific in vitro activity data available for the compound with the
molecular formula C19H16CI2N205 in the current scientific literature. The information
presented here is a generalized overview based on the activities of structurally related
dichlorinated compounds. Any definitive understanding of the in vitro activity of
C19H16CI2N205 would necessitate its synthesis and subsequent biological evaluation through
a systematic screening and mechanistic study workflow as hypothetically outlined. Researchers
are encouraged to perform their own comprehensive literature search for any newly published
data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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